molecular formula C14H14FNO2S B255647 N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide

N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide

Cat. No. B255647
M. Wt: 279.33 g/mol
InChI Key: JHXZKRGLQWTVBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide, also known as DFB, is a sulfonamide derivative that has been widely used in scientific research. DFB has shown promising results in various fields of study, including biochemistry, pharmacology, and medicinal chemistry.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide involves its ability to bind to the catalytic site of the target enzyme and inhibit its activity. N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide is a competitive inhibitor, meaning it competes with the natural substrate for binding to the enzyme. The binding of N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide to the enzyme results in a conformational change that prevents the enzyme from carrying out its catalytic function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide depend on the specific enzyme it inhibits. For example, inhibition of PTP1B by N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide has been shown to improve insulin sensitivity and glucose homeostasis in animal models of diabetes. Inhibition of carbonic anhydrases by N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide has been shown to reduce the production of bicarbonate, which can be beneficial in the treatment of conditions such as glaucoma and epilepsy. Inhibition of metalloproteinases by N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide has been shown to reduce tumor growth and metastasis in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide in lab experiments is its selectivity for specific enzymes. This allows researchers to study the specific role of the target enzyme in a biological process without affecting other enzymes or pathways. Another advantage of N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide is its relatively low toxicity, which makes it a safe tool for studying biological processes in vitro and in vivo.
One limitation of N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide is its relatively low solubility in water, which can make it difficult to work with in certain experimental setups. Another limitation is its relatively short half-life, which can limit its effectiveness in certain applications.

Future Directions

There are several future directions for the use of N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide in scientific research. One direction is the development of more potent and selective inhibitors of PTPs, which could lead to the development of new therapies for diseases such as cancer and diabetes. Another direction is the study of the role of carbonic anhydrases and metalloproteinases in other diseases and conditions, which could lead to the development of new treatments for these conditions. Finally, the development of new synthetic methods for N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide and its derivatives could lead to the discovery of new compounds with even greater selectivity and potency.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide involves the reaction of 3,4-dimethylaniline with 3-fluorobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography. The yield of N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide is typically around 60-70%, and the purity can be further improved using recrystallization.

Scientific Research Applications

N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide has been extensively used in scientific research as a tool to study various biological processes. One of the major applications of N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide is in the field of protein tyrosine phosphatases (PTPs) research. PTPs are enzymes that play a crucial role in regulating cellular signaling pathways, and their dysfunction has been implicated in various diseases such as cancer, diabetes, and autoimmune disorders. N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide has been shown to selectively inhibit a specific PTP called PTP1B, which has made it a valuable tool for studying the role of PTP1B in disease development and progression.
In addition to PTPs, N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide has also been used to study other enzymes such as carbonic anhydrases and metalloproteinases. N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide has been shown to inhibit carbonic anhydrases, which are enzymes that catalyze the conversion of carbon dioxide to bicarbonate, and metalloproteinases, which are enzymes that play a role in extracellular matrix remodeling.

properties

Product Name

N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide

Molecular Formula

C14H14FNO2S

Molecular Weight

279.33 g/mol

IUPAC Name

N-(3,4-dimethylphenyl)-3-fluorobenzenesulfonamide

InChI

InChI=1S/C14H14FNO2S/c1-10-6-7-13(8-11(10)2)16-19(17,18)14-5-3-4-12(15)9-14/h3-9,16H,1-2H3

InChI Key

JHXZKRGLQWTVBN-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C=C1)NS(=O)(=O)C2=CC=CC(=C2)F)C

Canonical SMILES

CC1=C(C=C(C=C1)NS(=O)(=O)C2=CC=CC(=C2)F)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.